![molecular formula C18H27BO3 B6263459 2-[4-(cyclohexyloxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane CAS No. 851199-64-9](/img/no-structure.png)
2-[4-(cyclohexyloxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Description
“2-[4-(cyclohexyloxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” is a complex organic compound. It contains a cyclohexyl group attached to a phenyl ring via an ether linkage, and a boron atom within a dioxaborolane ring structure . The compound is likely to be used in organic synthesis .
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of a 4-(cyclohexyloxy)phenyl derivative with a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane derivative . The exact method would depend on the specific conditions and reagents used .Molecular Structure Analysis
The molecular structure of this compound is characterized by a phenyl ring with a cyclohexyl ether substituent and a dioxaborolane ring. The dioxaborolane ring contains boron, oxygen, and carbon atoms, with the boron atom likely being the site of reactivity .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions. For instance, the boron atom in the dioxaborolane ring could potentially react with nucleophiles . Additionally, the phenyl ring could potentially undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For instance, the presence of the dioxaborolane ring could potentially make the compound relatively stable . The compound’s solubility, melting point, boiling point, and other physical properties would need to be determined experimentally .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[4-(cyclohexyloxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves the reaction of 4-bromoanisole with cyclohexanol to form 4-(cyclohexyloxy)anisole. This intermediate is then reacted with boron tribromide to form 2-[4-(cyclohexyloxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane.", "Starting Materials": [ "4-bromoanisole", "cyclohexanol", "boron tribromide" ], "Reaction": [ "Step 1: React 4-bromoanisole with cyclohexanol in the presence of a base such as potassium carbonate to form 4-(cyclohexyloxy)anisole.", "Step 2: React 4-(cyclohexyloxy)anisole with boron tribromide in the presence of a solvent such as dichloromethane to form 2-[4-(cyclohexyloxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane." ] } | |
CAS RN |
851199-64-9 |
Product Name |
2-[4-(cyclohexyloxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
Molecular Formula |
C18H27BO3 |
Molecular Weight |
302.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![rac-(3R,6S)-1-[(tert-butoxy)carbonyl]-6-methylpiperidine-3-carboxylic acid, cis](/img/structure/B6263433.png)